Cas no 1143504-73-7 ((2R,4S)-4-fluoropyrrolidine-2-carboxylic acid hydrochloride)

• Product Name: (2R,4S)-4-fluoropyrrolidine-2-carboxylic acid hydrochloride
• CAS No: 1143504-73-7
• MF: C₅H₉ClFNO₂
• MW: 169.581864118576
• MDL: MFCD22631460
• CID: 4560983
• PubChem ID: 69701499
• Update Time: 2025-05-20

(2R,4S)-4-fluoropyrrolidine-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2R,4S)-4-fluoropyrrolidine-2-carboxylic acid hydrochloride
• (2R,4S)-4-fluoropyrrolidine-2-carboxylic acid;hydrochloride
• Trans-4-fluoropyrrolidine-2-carboxylic acid hcl
• trans-4-Fluoropyrrolidine-2-carboxylic acid hydrochloride
• (2R,4S)-4-Fluoropyrrolidine-2-carboxylic acid HCl
• trans-4-fluoro-d-proline hydrochloride
• AMY202003252
• P13403
• P14546
• (2R,4S)-4-fluoropyrrolidine-2-carboxylicacidhydrochloride
• 1143504-73-7
• SCHEMBL6201100
• UCWWFZQRLUCRFQ-RFKZQXLXSA-N
• MFCD22631460
• AS-51734
• AKOS025403288
• CS-0055610
• 1648910-82-0
• EN300-261280

• MDL： MFCD22631460
• Inchi： 1S/C5H8FNO2.ClH/c6-3-1-4(5(8)9)7-2-3;/h3-4,7H,1-2H2,(H,8,9);1H/t3-,4+;/m0./s1
• InChI Key： UCWWFZQRLUCRFQ-RFKZQXLXSA-N
• SMILES： Cl.F[C@@H]1CN[C@@H](C(=O)O)C1

Computed Properties

• Exact Mass: 169.0305844g/mol
• Monoisotopic Mass: 169.0305844g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2R,4S)-4-fluoropyrrolidine-2-carboxylic acid hydrochloride

Introduction to (2R,4S)-4-fluoropyrrolidine-2-carboxylic acid hydrochloride (CAS No. 1143504-73-7)

(2R,4S)-4-fluoropyrrolidine-2-carboxylic acid hydrochloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 1143504-73-7, belongs to the pyrrolidine class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of a fluorine atom at the 4-position and the configuration of the stereocenters at the 2- and 4-positions contribute to its unique chemical and pharmacological properties, making it a subject of extensive research and interest.

The< strong>hydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is a critical factor in pharmaceutical formulations. This solubility advantage allows for more efficient drug delivery systems, including oral and intravenous administration, thereby improving bioavailability and therapeutic efficacy. The< strong>fluoropyrrolidine core structure is particularly intriguing due to its resemblance to natural amino acids, which often serves as a scaffold for designing bioactive molecules.

In recent years, there has been a surge in research focused on developing novel pharmacophores that can modulate biological pathways associated with various diseases. The< strong>(2R,4S)-configuration of this compound is particularly noteworthy, as stereochemistry plays a crucial role in determining the biological activity of many drugs. The specific arrangement of substituents around the pyrrolidine ring can influence binding affinity, metabolic stability, and overall pharmacokinetic profiles. This has led to extensive computational and experimental studies aimed at optimizing the< strong>stereoelectronic properties of such compounds for improved drug design.

One of the most compelling aspects of< strong>(2R,4S)-4-fluoropyrrolidine-2-carboxylic acid hydrochloride is its potential as a building block for more complex drug molecules. Researchers have leveraged its structural features to develop derivatives with enhanced pharmacological properties. For instance, modifications at the 2-position carboxylic acid group can introduce additional functional moieties that enhance interactions with biological targets. Similarly, the fluorine atom at the 4-position can serve as a key pharmacophore for modulating receptor binding or enzyme inhibition.

The< strong>fluorine-containing pyrrolidine scaffold has been particularly studied for its role in enhancing metabolic stability and reducing susceptibility to enzymatic degradation. Fluorine atoms are known to influence electronic properties and can alter conformational preferences of molecules, thereby affecting their interaction with biological targets. This property has made< strong>fluorinated pyrrolidines valuable in medicinal chemistry for designing drugs with improved pharmacokinetic profiles.

In the context of contemporary drug discovery, there is growing interest in harnessing computational methods to accelerate the design and optimization of novel compounds. Advanced computational techniques, such as molecular modeling and virtual screening, have been instrumental in identifying promising candidates like< strong>(2R,4S)-4-fluoropyrrolidine-2-carboxylic acid hydrochloride. These methods allow researchers to predict binding affinities, assess stereochemical requirements, and explore structural variations efficiently. Such high-throughput approaches have significantly reduced the time and cost associated with traditional drug discovery processes.

The< strong>CAS No. 1143504-73-7 designation ensures that researchers have a unique identifier for this compound, facilitating accurate documentation and communication in scientific literature. This standardized naming system is essential for maintaining consistency across different studies and publications. Moreover, having a well-documented CAS number aids in regulatory submissions and ensures compliance with international chemical nomenclature standards.

The synthesis of< strong>(2R,4S)-4-fluoropyrrolidine-2-carboxylic acid hydrochloride presents unique challenges due to its stereospecific nature and the need for precise functional group manipulations. Recent advancements in synthetic methodologies have enabled more efficient routes to this compound, including asymmetric hydrogenation techniques that allow for selective control over stereochemistry. These improvements have not only made large-scale production feasible but also opened avenues for exploring analogs with modified substitution patterns.

The potential applications of this compound extend across multiple therapeutic areas. For instance, derivatives based on this scaffold have shown promise in inhibiting enzymes involved in inflammatory pathways or targeting receptors associated with neurological disorders. The ability to fine-tune structural features while maintaining biological activity makes< strong>fluoropyrrolidines versatile candidates for drug development.

In conclusion,< strong>(2R,4S)-4-fluoropyrrolidine-2-carboxylic acid hydrochloride, identified by its CAS number CAS No. 1143504-73-7, represents an exciting advancement in pharmaceutical chemistry. Its unique structural features—particularly the fluorine substituent and stereochemical configuration—make it a valuable candidate for further exploration in drug discovery efforts aimed at addressing unmet medical needs.